Desethyl Dabigatran Etexilate

• CAS No.: 212321-78-3
• Product Name: Desethyl Dabigatran Etexilate
• Molecular Formula: C32H37N7O5
• Molecular Weight: 599.7 g/mol
• IUPAC Name: 3-[[2-[[4-[(Z)-N'-hexoxycarbonylcarbamimidoyl]anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
• Standard InChI: InChI=1S/C32H37N7O5/c1-3-4-5-8-19-44-32(43)37-30(33)22-10-13-24(14-11-22)35-21-28-36-25-20-23(12-15-26(25)38(28)2)31(42)39(18-16-29(40)41)27-9-6-7-17-34-27/h6-7,9-15,17,20,35H,3-5,8,16,18-19,21H2,1-2H3,(H,40,41)(H2,33,37,43)
• Standard InChIKey: UGEWTLXHMYKLCO-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCOC(=O)/N=C(/C1=CC=C(C=C1)NCC2=NC3=C(N2C)C=CC(=C3)C(=O)N(CCC(=O)O)C4=CC=CC=N4)\N
• SMILES: CCCCCCOC(=O)N=C(C1=CC=C(C=C1)NCC2=NC3=C(N2C)C=CC(=C3)C(=O)N(CCC(=O)O)C4=CC=CC=N4)N
• Canonical SMILES: CCCCCCOC(=O)N=C(C1=CC=C(C=C1)NCC2=NC3=C(N2C)C=CC(=C3)C(=O)N(CCC(=O)O)C4=CC=CC=N4)N
• Appearance: White to Off-White Solid
• Melting Point: 113-126°C
• Description: Desethyl Dabigatran Etexilate is a metabolite of Dabigatran Etexilate.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: N-[[2-[[[4-[[[(Hexyloxy)carbonyl]amino]iminomethyl]phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine; Desethyl Pradaxa
• PubChem Compound: 10290289
• Last Modified: Nov 11 2021